Cas no 10302-78-0 (5-Azacytidine 2’,3’5’-O-triacetate)

5-Azacytidine 2’,3’5’-O-triacetate Properties

Names and Identifiers

• 1,3,5-Triazin-2(1H)-one,4-amino-1-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)-
• 2',3',5'-Triacetyl -azacytidine
• 2',3',5'-triacetyl-5-Azacytidine
• 2\',3\',5\'-Triacetyl -azacytidine
• 5-Azacytidine 2’,3’5’-O-triacetate
• 2',3',5'-triacetyl-5-Azacytosine
• 2,3,5-tri-O-acetyl-5-azacytidine
• 4-amino-1-(2,3,5-tri-O-acetylpentofuranosyl)-1,3,5-triazin-2(1H)-one
• 5-azacytidine triacetate
• NSC 291930
• Intermediate of Azacitidine
• 2'',3'',5''-Triacetyl -azacytidine
• S-Triazin-2(1H)-one, 4-amino-1-.beta.-D-ribofuranosyl-, triacetate (ester)
• 1,3,5-Triazin-2(1H)-one, 4-amino-1-(2,3,5-tri-o-acetyl-.beta.-D-ribofuranosyl)-
• (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(4-amino-2-oxo-1,3,5-triazin-1(2H)-yl)tetrahydrofuran-3,4-diyl diacetate
• NSC291930
• AK487349
• s-Triazin-2(1H)-one, triacetate (ester)
• 1,5-Triazin-2(1H)-one, 4-amino-1-(2,3,5-tri-O-acetyl-.beta.-D-ribofuranosyl)-
• [3,4-diacetyloxy-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)oxolan-2-yl]methyl acetate
• 4-Imino-1-(2,3,5-tri-O-acetylpentofuranosyl)-1,4-dihydro-1,3,5-triazin-2-ol
• [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)oxolan-2-yl]methyl acetate
• CID 324936
• 2,3,5-tri-O-acetyl-β-D-ribofuranose-4-amino-1,3,5-triazine
• MFCD11113159
• 2',3',5'-Tri-O-acetyl-5-azacytidine
• HY-112551
• PD021221
• 4-Amino-1-(2,3,5-tri-O-acetylpentofuranosyl)-1,3,5-triazin-2(1H)-one
• AC-32268
• 2 inverted exclamation marka,3 inverted exclamation marka,5 inverted exclamation marka-Triacetyl-5-azacytidine
• C71126
• 1,3,5-Triazin-2(1H)-one, 4-amino-1-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-
• 2',3',5'-Triacetate-4-amino-1-ss-D-ribofuranosyl-s-triazin-2(1H)-one;2',3',5'-Triacetyl-5-azacytidine; NSC 291930; 4-Amino-1-(2,3,5-tri-O-acetyl-ss-D-ribofuranosyl)-1,3,5-triazin-2(1H)-one
• 10302-78-0
• NCGC00263622-03
• CS-0046350
• AKOS027430531
• 5-Azacytidine 2 inverted exclamation mark ,3 inverted exclamation mark 5 inverted exclamation mark -O-triacetate
• 5-Azacytidine 2',3'5'-O-triacetate
• SCHEMBL1847443
• CCG-208701
• C14H18N4O8
• S7783P5BZL
• (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(4-amino-2-oxo-1,3,5-triazin-1(2H)-yl)tetrahydrofuran-3,4-diyldiacetate
• DS-18970
• Nsc291930
• 2'3'5'-triacetyl-5-Azacytosine
• 1,3,5-Triazin-2(1H)-one, 4-aMino-1-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)-
• +Expand

• MDL： MFCD11113159
• InChIKey： OTQJVHISAFFLMA-UHFFFAOYSA-N
• Inchi： 1S/C14H18N4O8/c1-6(19)23-4-9-10(24-7(2)20)11(25-8(3)21)12(26-9)18-5-16-13(15)17-14(18)22/h5,9-12H,4H2,1-3H3,(H2,15,17,22)
• SMILES： O1C([H])(C([H])(C([H])(C1([H])C([H])([H])OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)N1C([H])=NC(N([H])[H])=NC1=O

Computed Properties

• Exact Mass: 370.11254
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 370.112
• Heavy Atom Count: 26
• Complexity: 676
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 159

Experimental Properties

• LogP: -0.87440
• PSA: 159.18
• Refractive Index: 1.633
• Boiling Point: 497.3°C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 254.6±31.5 °C
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• Density: 1.60±0.1 g/cm3 (20 ºC 760 Torr),